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Compound of Interest

Benzyldodecyldimethylammonium

Chloride Dihydrate

Cat. No.: B2852413

Compound Name:

An In-depth Technical Guide on the Core Chemical Properties of
Benzyldodecyldimethylammonium Chloride Dihydrate

Benzyldodecyldimethylammonium chloride (BDDAC), in its dihydrate form, is a quaternary
ammonium compound (QAC) that functions as a potent cationic surfactant.[1][2][3][4][5] It is
widely recognized for its broad-spectrum antimicrobial properties and is utilized in a diverse
range of applications, from industrial biocides and phase transfer catalysts to disinfectants and
preservatives in pharmaceutical and cosmetic formulations.[1][3][5][6] This technical guide
provides a comprehensive overview of its chemical properties, biological activity, and relevant
experimental protocols for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties

BDDAC dihydrate typically presents as a white to off-white crystalline powder.[1][2][7] Its
structure, featuring a positively charged nitrogen atom, a nonpolar dodecyl tail, and a benzyl
group, imparts the amphiphilic character essential to its function as a surfactant.

Table 1: General Chemical Properties
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Property Value Source(s)

C21H38CIN-2H20 or

Molecular Formula 6][7][8][9
C21H42CINO2 [OIEIE]
Molecular Weight 376.02 g/mol [61I71I8]1I9][10]
CAS Number 147228-80-6 [61[71[8]
Anhydrous CAS Number 139-07-1 [L12103141071L 1]
White to off-white powder or
Appearance [11121171
crystal

>98.0% (HPLC), 299%

Purit 111217
Y (Titration) Hi2ll7]

Melting Point 44 °C [10]

Anhydrous Melting Point ~60-65 °C [B1[4]1112]

Table 2: Solubility Data

Solvent Solubility Source(s)
Water > 100 mg/mL (265.94 mM) [6]
Ethanol Readily soluble [5]
Acetone Readily soluble [5]
10% DMSO >> 90% Corn Oil > 2.5 mg/mL (6.65 mM) [6]

10% DMSO >> 90% (20%

T > 2.5 mg/mL (6.65 mM) [6]
SBE-B-CD in saline)

Reactivity and Stability

BDDAC is chemically stable under standard ambient conditions (room temperature).[12][13]
However, it is hygroscopic and should be stored in a dry environment.[3][14]
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e Incompatibilities: It is incompatible with strong oxidizing agents, nitrates, and anionic
detergents.[12][13][14] The positive charge of the quaternary ammonium ion will cause it to
react with and be neutralized by anionic compounds.

o Hazardous Decomposition: When exposed to fire, BDDAC can decompose to produce
hazardous products, including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride
gas.[13]

Biological Activity and Mechanism of Action

As a cationic surfactant, BDDAC's primary biological function is as a broad-spectrum
antimicrobial agent, effective against bacteria, fungi, and enveloped viruses.[2][5][6] Its
bactericidal or bacteriostatic action is dependent on its concentration.[6] The mechanism of
action involves a multi-step disruption of the microbial cell membrane, leading to cell death.
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Caption: Antimicrobial mechanism of BDDAC.

This process begins with the electrostatic attraction of the cationic head to the negatively
charged microbial cell surface, followed by the insertion of the hydrophobic dodecyl tail into the
lipid bilayer.[6] This disrupts the membrane, leading to a loss of integrity and the leakage of
essential intracellular components, ultimately causing cell death.[6]

Key Experimental Protocols
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Determination of Minimum Inhibitory Concentration
(MIC)

This protocol outlines the steps to determine the MIC of BDDAC against a bacterial strain, such

as Pseudomonas fluorescens.[6]
Methodology:

o Preparation of BDDAC Solutions: Prepare a series of twofold dilutions of BDDAC in a
suitable sterile liquid growth medium (e.qg., Luria-Bertani broth). Concentrations tested may
range from O to 40 mg/L.[6]

e Bacterial Inoculum: Prepare a standardized suspension of the test bacterium from an
overnight culture, adjusted to a specific optical density (e.g., 0.5 McFarland standard).

¢ Inoculation: Inoculate each BDDAC dilution and a growth control (no BDDAC) with the
bacterial suspension.

¢ Incubation: Incubate the samples under optimal growth conditions (e.g., 30°C for 24 hours).

[6]

¢ Analysis: Determine the MIC by visually inspecting for turbidity. The MIC is the lowest
concentration of BDDAC that completely inhibits visible growth of the organism.[6] For P.
fluorescens, the MIC has been reported as 20 mg/L.[6]
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Caption: Workflow for MIC determination.
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Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

This protocol, adapted from a method for analyzing QACs in agricultural products, is suitable
for the quantitative determination of BDDAC in complex matrices.[15]

Methodology:
e Sample Preparation:
o Weigh 10 g of the homogenized sample into a 50 mL plastic tube.[15]

o Add 10 mL of acetonitrile and a buffer-salt mixture (QUEChERS method). Shake
vigorously for three minutes.[15]

o Centrifuge the sample at 4000 rpm for 5 minutes to separate the layers.[15]
o Extraction:
o Collect the upper acetonitrile layer.

o Filter the extract through a suitable syringe filter (e.g., 0.22 pm Acrodisc) to remove
particulates.[15]

e LC-MS/MS Analysis:

o System: High-Performance Liquid Chromatography (HPLC) system coupled with a triple
guadrupole mass spectrometer.[15]

o Column: C18 reverse-phase column (e.g., Agilent Zorbax XDB C18, 5 um, 150 x 4.6 mm).
[15]

o Mobile Phase: A gradient of 10 mM ammonium formate in a methanol/water mixture.[15]
o Injection: Inject a small volume (e.g., 5 yL) of the filtered extract into the system.[15]

o Detection: Monitor for the specific parent and daughter ion transitions of BDDAC using
Multiple Reaction Monitoring (MRM) mode for accurate quantification.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://ejpasa.journals.ekb.eg/article_183759_5421d6a8ea0fd43cf2327de8fda16841.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2852413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

1. Weigh Homogenized Sample
(109)

2. Add Acetonitrile (10 mL)
& Buffer-Salt Mixture,
Shake Vigorously

3. Centrifuge
(e.g., 4000 rpm for 5 min)

4. Filter Acetonitrile Supernatant
(e.g., Acrodisc®)

5. Inject Aliquot (5 pL) into
LC-MS/MS System

6. Data Acquisition & Analysis

Click to download full resolution via product page

Caption: Sample preparation for LC-MS/MS analysis.

Safety and Handling

BDDAC is a hazardous substance that requires careful handling. It is harmful if swallowed and
can cause severe skin burns and eye damage.[8][12][16][17] It is also classified as very toxic to
aquatic life with long-lasting effects.[8][17]
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Table 3: GHS Hazard and Precautionary Statements
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Type Code Statement Source(s)

Hazard H302 Harmful if swallowed. [B[12][17]

Causes severe skin
Hazard H314 burns and eye [12][17]

damage.

Very toxic to aquatic
Hazard H410 life with long lasting [8]

effects.

] Do not breathe dust or
Precautionary P260 st [12][17]
mist.

_ Avoid release to the
Precautionary P273 , t [8][17]
environment.

Wear protective
gloves/ protective

Precautionary P280 clothing/ eye [12][17]
protection/ face

protection.

IF SWALLOWED:
Precautionary P301+P330+P331 Rinse mouth. Do NOT  [12][17]

induce vomiting.

IF ON SKIN (or hair):

Take off immediately
Precautionary P303+P361+P353 all contaminated [12]

clothing. Rinse skin

with water/ shower.

IF IN EYES: Rinse

cautiously with water

for several minutes.
Precautionary P305+P351+P338 Remove contact [12]

lenses, if present and

easy to do. Continue

rinsing.
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e Handling: Use in a well-ventilated area and avoid generating dust.[8][17] Wear appropriate
personal protective equipment (PPE), including gloves, safety glasses, and protective
clothing.[12][17]

o Storage: Store in a cool, well-ventilated area in a tightly sealed container.[8] The
recommended storage temperature is 4°C, under nitrogen, and away from moisture.[6]

o First Aid: In case of skin contact, rinse thoroughly with water.[8] For eye contact, flush
immediately with large amounts of water.[8] If ingested, rinse the mouth with water and do
NOT induce vomiting; seek immediate medical attention.[8][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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